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A Head-to-Head Battle: Methyl Anthranilate vs.
Dimethyl Anthranilate as Avian Repellents
A comprehensive review of the scientific literature reveals that both methyl anthranilate (MA)

and dimethyl anthranilate (DMA) are effective primary bird repellents, with several studies

indicating comparable efficacy. The primary mechanism of action for both compounds is

trigeminal nerve irritation, causing a reversible, unpleasant sensation for birds upon contact or

inhalation, leading to avoidance of treated areas.

This guide provides a detailed comparison of the efficacy of Methyl Anthranilate (MA) and

Dimethyl Anthranilate (DMA) as bird repellents, drawing upon available experimental data. It

is intended for researchers, scientists, and professionals in drug development and wildlife

management.

Comparative Efficacy: Quantitative Data
While a definitive conclusion on the superiority of one compound over the other remains

elusive across all avian species and applications, existing research provides valuable insights

into their relative effectiveness. A key study directly comparing the two compounds for repelling

Canada geese from turf found no significant difference in their performance at the

concentrations tested. Furthermore, a patent for bird repellent compositions states that there is

"no difference in the repellency effect between dimethyl and methyl anthranilate" on cherries
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and grapes, with consumption of treated fruit being less than 1% compared to 100%

consumption of untreated fruit.

The following table summarizes quantitative data from studies evaluating the efficacy of MA

and DMA.

Repellent
Target Bird
Species

Application
Concentrati
on

Efficacy Source

Methyl

Anthranilate

(MA)

Canada

Geese

(Branta

canadensis)

Turf 13.5 kg/ha

98%

reduction in

grazing

Cummings et

al. (1991)

Dimethyl

Anthranilate

(DMA)

Canada

Geese

(Branta

canadensis)

Turf 13.5 kg/ha

99%

reduction in

grazing

Cummings et

al. (1991)

Methyl

Anthranilate

(MA)

European

Starlings

(Sturnus

vulgaris)

Feed (Poultry

Pellets)
0.5% (w/w)

Significant

reduction in

feed intake

Mason et al.

(1991)

Dimethyl

Anthranilate

(DMA)

(starch-

plated)

European

Starlings

(Sturnus

vulgaris)

Feed (Poultry

Pellets)
1.0% (w/w)

Significant

reduction in

feed intake

Mason et al.

(1991)

Methyl

Anthranilate

(MA)

Various
Cherries,

Grapes
Not specified

<1% of

treated fruit

consumed

Unspecified

Patent

Dimethyl

Anthranilate

(DMA)

Various
Cherries,

Grapes
Not specified

<1% of

treated fruit

consumed

Unspecified

Patent

Mode of Action: Trigeminal Nerve Irritation
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Both MA and DMA function as primary repellents, meaning they elicit an immediate aversive

response without the need for prior learning. This effect is mediated through the stimulation of

the trigeminal nerve, a major cranial nerve responsible for sensory information from the face,

including pain, touch, and temperature. When birds come into contact with or inhale these

anthranilate esters, the compounds irritate the free nerve endings of the trigeminal system in

the nasal and oral cavities, as well as the eyes. This irritation is perceived as a painful or

unpleasant sensation, prompting the birds to avoid the source of the irritation.
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Figure 1: Simplified signaling pathway of anthranilate-based bird repellents.

Experimental Protocols
The following sections detail generalized methodologies for key experiments cited in the

evaluation of anthranilate-based bird repellents.

Two-Choice Feeding Trials (Laboratory Setting)
This protocol is designed to assess the repellency of a chemical when presented alongside an

untreated food source.

Test Subjects and Acclimation:

Select a target bird species (e.g., European Starlings).
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Acclimate individually caged birds to the laboratory environment and a basal diet for a

minimum of one week.

Test Diet Preparation:

Prepare treated and untreated diets. The basal diet can be a standard poultry pellet or a

preferred food item of the target species.

For the treated diet, dissolve the test compound (MA or DMA) in a suitable solvent (e.g.,

ethanol) and mix thoroughly with the feed to achieve the desired concentration (e.g., 0.5%

or 1.0% w/w).

Prepare the untreated (control) diet by mixing the feed with the solvent only.

Allow the solvent to evaporate completely from both diets before presentation.

Experimental Procedure:

Fast the birds for a predetermined period (e.g., 2-4 hours) to ensure motivation to feed.

Present each bird with two identical food cups, one containing the treated diet and the

other containing the untreated diet. The position of the cups (left/right) should be

randomized for each bird to avoid side bias.

Allow the birds to feed for a specific duration (e.g., 24 hours).

Data Collection and Analysis:

Measure the amount of food consumed from each cup by weighing the cups before and

after the feeding period.

Calculate the preference index using the formula: Preference Index = (Consumption of

Treated Diet) / (Total Consumption of Treated and Untreated Diets). A preference index

below 0.5 indicates repellency.

Statistical analysis (e.g., t-test or ANOVA) is used to determine if the difference in

consumption between the treated and untreated diets is statistically significant.
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To cite this document: BenchChem. [Comparing the efficacy of Methyl anthranilate and
dimethyl anthranilate as bird repellents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042735#comparing-the-efficacy-of-methyl-
anthranilate-and-dimethyl-anthranilate-as-bird-repellents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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